Cas no 42361-63-7 (1,2,2-Propanetricarboxylic acid, 3-phenyl-)

• Product Name: 1,2,2-Propanetricarboxylic acid, 3-phenyl-
• CAS No: 42361-63-7
• MF: C₁₂H₁₂O₆
• MW: 252.220084190369
• CID: 2198920
• Update Time: 2023-08-07

1,2,2-Propanetricarboxylic acid, 3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,2-Propanetricarboxylic acid, 3-phenyl-

• Inchi： 1S/C12H12O6/c13-9(14)7-12(10(15)16,11(17)18)6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,13,14)(H,15,16)(H,17,18)
• InChI Key： LWXQSPKQKWURET-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)(CC(=O)O)CC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 329
• Topological Polar Surface Area: 112